4-(2-Bromoacetyl)-3-fluorobenzaldehyde

• Molecular Formula: C9H6BrFO2
• Molecular Weight: 245.04 g/mol
• IUPAC Name: 4-(2-bromoacetyl)-3-fluorobenzaldehyde
• InChI: InChI=1S/C9H6BrFO2/c10-4-9(13)7-2-1-6(5-12)3-8(7)11/h1-3,5H,4H2
• InChI Key: DZOWFNLTPODXBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)F)C(=O)CBr

Description

4-(2-Bromoacetyl)-3-fluorobenzaldehyde is a useful research compound. Its molecular formula is C9H6BrFO2 and its molecular weight is 245.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

N-Bromosuccinimide (505 mg, 2837 μmol) was added in one portion to a solution of 1-bromo-4-(diethoxymethyl)-2-fluorobenzene (551 mg, 2837 μmol) in 3:1 THF-H2O (6.0 mL) at 25° C., and the resulting solution was stirred at 25° C. for 10 min. The solution was partitioned between EtOAc (50 mL) and brine (8 mL). The organic layer was separated, dried over sodium sulfate, and concentrated in vacuo. Chromatographic purification of the residue (ISCO, 4 g, 0-100% EtOAc/hexanes) furnished 4-(2-bromoacetyl)-3-fluorobenzaldehyde as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 10.08 (d, J=1.8 Hz, 1H), 8.06-8.12 (m, 1H), 7.79 (dd, J=8.0, 1.4 Hz, 1H), 7.69 (dd, J=10.6, 1.4 Hz, 1H), 4.52 (d, J=2.3 Hz, 2H).